Radium-226

Specification

• CAS No.: 13982-63-3
• Molecular Formula: Ra
• Molecular Weight: 226.02541 g/mol
• IUPAC Name: radium-226
• Standard InChI: InChI=1S/Ra/i1+0
• Standard InChI Key: HCWPIIXVSYCSAN-IGMARMGPSA-N
• Isomeric SMILES: [226Ra]
• SMILES: [Ra]
• Canonical SMILES: [Ra]
• Boiling Point: 1737 °C /Radium metal/
• Colorform: Brilliant white metal; body-centered cubic structure. /Radium metal/; Luminescent /Radium metal/
• Melting Point: 700 °C /Radium metal/

Introduction

Discovery and Historical Context

The Curies' Breakthrough

Radium-226 was discovered by Marie Sklodowska Curie and Pierre Curie in 1898 during their pioneering work on radioactivity. The discovery occurred when Marie was researching pitchblende uranium ore from the Joachimsthal mine in Poland and noticed 2.5 times more radiation emitted from the ore than could be explained by its uranium content alone. This observation led her to hypothesize that the pitchblende contained another element—one more radioactive than uranium.

Isolation Process

The isolation of radium was an arduous process. Marie Curie needed to refine several tons of pitchblende to obtain tiny amounts of radium and polonium, another radioactive element she discovered. This remarkable effort highlighted the scarcity of radium in nature—one ton of uranium ore contains only about 0.14 grams of radium. Today, radium can be obtained as a byproduct of uranium refining and is usually sold as radium chloride (RaCl₂) or radium bromide (RaBr₂) rather than in its pure elemental form.

Physical and Nuclear Properties

Basic Physical Characteristics

In its pure form, radium-226 appears as a silvery white metal, though it reacts readily with nitrogen in the air to form radium nitride, leaving behind a blackened surface layer. As an alkaline earth metal, radium shares chemical properties with elements like calcium and barium, which influences its environmental behavior and biological interactions.

Nuclear Properties

Radium-226 possesses well-characterized nuclear properties that define its radioactive behavior. These properties are summarized in the following table:

Property	Value
Half-life	1,600 ± 7 years
Decay mode	Alpha emission
Principal alpha energies	4.78 MeV (94.5%), 4.61 MeV (5.55%)
Principal gamma energy	0.186 MeV (3.5%)
Decay product	Radon-222 (t₁/₂ = 3.8232 days)
Alpha decay energy (Qα)	4870.62 ± 0.25 keV
Table 1: Nuclear properties of Radium-226

Emission Spectrum

Radium-226 and its decay products emit a complex spectrum of radiation. While the primary decay of Ra-226 itself occurs through alpha emission, the subsequent decay chain produces a series of characteristic gamma emissions that are essential for its detection and measurement. The main gamma emission lines include 46, 78, 186, 242, 295, 351, 609, 1120, 1760, and 2200 keV.

Occurrence and Environmental Distribution

Natural Occurrence

Radium-226 is widely distributed in small amounts throughout the Earth's crust as part of the natural uranium-238 decay series. It comprises approximately one part per trillion of Earth's crust, making it a rare but ubiquitous element in the natural environment. Radium is present in all uranium and thorium minerals, with a typical concentration ratio of one part radium to three million parts uranium in uranium ores.

Detection and Measurement Methods

Analytical Techniques

Several analytical techniques are employed for detecting and quantifying radium-226 in environmental and biological samples. Traditionally, alpha spectrometry has been the method of choice for radium-226 analysis, but inductively coupled plasma mass spectrometry (ICP-MS) has emerged as a viable alternative.

Separation Methods and Performance

A comparative study of five separation methods based on chromatographic and extraction resins revealed important performance metrics for radium-226 analysis. The recoveries of these methods ranged between 84% and 105%, demonstrating high efficiency in isolating and preconcentrating radium from water samples. The separation procedures achieved method detection limits of 2-7 fg/L (0.1-0.3 mBq/L) and quantification limits of 6-24 fg/L (0.2-0.9 mBq/L) when coupled with ICP-MS detection.
The practical aspects of these methods varied considerably:

Method Characteristic	Range
Turnaround time	6-21 hours
Cost	40-132 USD per analysis
Table 2: Practical aspects of radium-226 separation methods

Historical and Contemporary Applications

Medical Applications

Radium-226 has a complex history of medical applications. In the 1920s, it was injected intravenously for various ailments, though this practice later proved disastrous as many patients developed bone cancer or other malignancies. In contemporary medicine, radium is used to produce radon gas for certain cancer treatments. Brachytherapy, a technique where radioactive sources are placed inside or next to treatment areas, has utilized radium-226's strong radiation to target tumors.

Health and Environmental Hazards

Radiation Risk and Biological Effects

Radium-226 presents significant health hazards due to its radioactivity. It primarily decays by alpha emission, making ingestion and inhalation the main pathways of concern. When ingested, radium behaves chemically similar to calcium and is deposited primarily in bone tissue, which ultimately contains 70-95% of the total ingested body radium.
The long-term retention of radium in bone tissue creates particular health concerns. The continuous decay of radium-226 to radon-222 means that both radioactive elements contribute to internal radiation exposure. Moreover, radon-222's short half-life (3.8 days) means there is a high probability it will decay within the body when inhaled, delivering additional alpha radiation dose.

Environmental Impact

Radium-226 and its decay products are responsible for a major fraction of the radiation dose humans receive from naturally occurring radionuclides. The element's environmental mobility is limited by its tendency to adhere to solids, but it can still enter the food chain through plant uptake from contaminated soils.
Notably, radium is approximately one million times more radioactive than uranium, creating significant contamination concerns. This extraordinary activity level is exemplified by the lab notebooks used by the Curies, which remain so highly contaminated they cannot be safely handled today.

Regulatory Control and Monitoring

Environmental Monitoring

Environmental monitoring of radium-226 continues to be important, particularly in areas with uranium mining activities, natural gas extraction, or other industrial processes that may concentrate naturally occurring radioactive materials. The diverse separation and analytical methods described earlier support ongoing monitoring efforts to protect public health and environmental quality.